Methyl Palmitoleate-d3

• CAS RN: 60443-58-5
• Molecular Formula: C17H32O2
• Molecular Weight: 271.459
• IUPAC Name: trideuteriomethyl (Z)-hexadec-9-enoate
• InChI: InChI=1S/C17H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19-2/h8-9H,3-7,10-16H2,1-2H3/b9-8-/i2D3
• InChI Key: IZFGRAGOVZCUFB-ZDJLJVEESA-N
• SMILES: CCCCCCC=CCCCCCCCC(=O)OC
• synonyms: (Z)-9-Hexadecenoic Acid Methyl Ester-d3; Palmitoleic Acid Methyl Ester-d3; (Z)-9-Hexadecenoic Acid Methyl Ester-d3; Methyl (9Z)-Hexadecenoate-d3; Methyl (Z)-9-Hexadecenoate-d3; Methyl Z-9-Hexadecanoic Acid-d3; Methyl cis-9-Hexadecenoate-d3; Methyl c

Description

Methyl Palmitoleate, also known as Methyl cis-9-hexadecenoate or Palmitoleic acid methyl ester, is a liquid compound with the linear formula CH3(CH2)5CH=CH(CH2)7COOCH3. It has a molecular weight of 268.43. It is commonly used in laboratory chemicals.

Synthesis Analysis

Methyl Palmitoleate can be synthesized from fatty acids through a process known as esterification. This process involves the reaction of a carboxylic acid (in this case, palmitoleic acid) with an alcohol (methanol) in the presence of an acid or base catalyst to form an ester (Methyl Palmitoleate) and water.

Molecular Structure Analysis

The molecular structure of Methyl Palmitoleate is represented by the formula C17H32O2. It has an average mass of 268.435 Da and a monoisotopic mass of 268.240234 Da.

Chemical Reactions Analysis

Methyl Palmitoleate, like other fatty acid methyl esters (FAMEs), can be analyzed using gas chromatography (GC) methods. The analysis of FAMEs is important in various fields, including food quality control and biodiesel production.

Physical And Chemical Properties Analysis

Methyl Palmitoleate is a liquid at room temperature. It has a density of 0.875 g/mL at 25 °C. The specific gravity of Methyl Palmitoleate is between 0.87700 to 0.88100 at 20.00 °C.